Cas no 467231-62-5 (3-amino-2-hydroxybenzamide)

3-Amino-2-hydroxybenzamide is a versatile organic compound featuring both amino and hydroxyl functional groups attached to a benzamide core. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The compound's dual functionality allows for selective derivatization, enabling the development of targeted bioactive molecules. It exhibits good solubility in polar organic solvents, facilitating its use in solution-phase reactions. The presence of ortho-substituted hydroxyl and amino groups enhances its chelating properties, which can be exploited in coordination chemistry. This compound is typically supplied with high purity, ensuring reliable performance in research and industrial applications.

3-amino-2-hydroxybenzamide structure

Product Name:3-amino-2-hydroxybenzamide

CAS No:467231-62-5

MF:C₇H₈N₂O₂

MW:152.150621414185

CID:1022483

PubChem ID:11378596

Update Time:2025-06-08

3-amino-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 3-amino-2-hydroxy- (9CI)
- 3-amino-2-hydroxybenzamide
- DB-273674
- MB25600
- SCHEMBL2019650
- 3-aminosalicylamide
- BENZAMIDE, 3-AMINO-2-HYDROXY-
- KHGLJFGSFNGDCE-UHFFFAOYSA-N
- 467231-62-5
- DTXSID80463992
- Inchi： 1S/C7H8N2O2/c8-5-3-1-2-4(6(5)10)7(9)11/h1-3,10H,8H2,(H2,9,11)
- InChI Key： KHGLJFGSFNGDCE-UHFFFAOYSA-N
- SMILES： NC(C1C(O)=C(N)C=CC=1)=O

Computed Properties

Exact Mass: 152.058577502g/mol
Monoisotopic Mass: 152.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 89.3Å²

3-amino-2-hydroxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B405778-2.5mg	3-amino-2-hydroxybenzamide	467231-62-5	2.5mg	$ 50.00	2022-06-01
TRC	B405778-5mg	3-amino-2-hydroxybenzamide	467231-62-5	5mg	$ 65.00	2022-06-01
TRC	B405778-25mg	3-amino-2-hydroxybenzamide	467231-62-5	25mg	$ 185.00	2022-06-01

3-amino-2-hydroxybenzamide Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. Alt-proteins: A promising future
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

Additional information on 3-amino-2-hydroxybenzamide

Recent Advances in the Study of 3-amino-2-hydroxybenzamide (CAS: 467231-62-5): A Comprehensive Research Brief

In recent years, the compound 3-amino-2-hydroxybenzamide (CAS: 467231-62-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in preclinical models. This research brief aims to provide a comprehensive overview of the most recent findings related to 3-amino-2-hydroxybenzamide, highlighting its potential as a novel therapeutic agent.

One of the key areas of investigation has been the role of 3-amino-2-hydroxybenzamide as a modulator of enzymatic activity. Recent studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 3-amino-2-hydroxybenzamide exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity, providing a solid foundation for further development.

Another significant advancement is the optimization of the synthetic route for 3-amino-2-hydroxybenzamide. Researchers have developed a more efficient and scalable synthesis method, which has been detailed in a recent publication in Organic Process Research & Development. The new method reduces the number of steps and improves yield, addressing previous challenges associated with its production. This breakthrough is expected to facilitate larger-scale production and enable more extensive preclinical and clinical studies.

In addition to its anti-inflammatory properties, 3-amino-2-hydroxybenzamide has also been investigated for its potential anticancer effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines by targeting specific signaling pathways. The study employed a combination of cell-based assays and transcriptomic analysis to elucidate the underlying mechanisms. These findings suggest that 3-amino-2-hydroxybenzamide could serve as a lead compound for the development of new anticancer therapies.

Despite these promising results, challenges remain in the development of 3-amino-2-hydroxybenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the collective body of research underscores the compound's potential and provides a roadmap for further investigation. As the field continues to evolve, 3-amino-2-hydroxybenzamide (CAS: 467231-62-5) is poised to become a valuable tool in the quest for novel treatments for a range of diseases.